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Compound Focus: Propylparaben Sodium

CAS No.: 35285-69-9

Cat. No.: S742810

Propylparaben Safety Profile: Key Data

The table below summarizes the core toxicological and safety data for propylparaben from the identified

reviews.
Aspect Key Findings Source | Experimental Overview
General Stable, non-volatile [1]
Profile antimicrobial preservative;

used in foods, drugs,
cosmetics for over 50 years.

Absorption &  Readily absorbed from Gl tract Methodology: Studies in rats, rabbits, dogs, cats,

Metabolism and skin; hydrolyzed to p- and humans. Protocol: Administer propyl paraben
hydroxybenzoic acid (PHBA); orally or dermally, then analyze blood, tissues, and
conjugated (glucuronic acid, excreta (e.g., urine) for parent compound and

sulfuric acid); rapidly excreted metabolites over time. [1] [2]
in urine without accumulation.

Acute Low acute oral and parenteral [1] [2]
Toxicity toxicity in lab animals.
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Aspect Key Findings
Chronic Low toxicity in limited long-
Toxicity (Oral) term rat studies; No evidence

of carcinogenicity. NOAEL (No-
Observed-Adverse-Effect
Level) in rat: 5500 mg/kg.

Genotoxicity Not mutagenic in Ames
bacterial tests and other yeast
assays; generally
nonmutagenic and non-

clastogenic.

Irritation & Non-irritating, non-sensitizing,
and non-poisonous in hormal

skin at use concentrations.

Sensitization

Sensitization reactions are
rare, primarily occur with
application to damaged or

broken skin.
Estrogenic Shows very weak in vitro
Activity estrogenic activity, but potency

is orders of magnitude less
than natural estradiol.

Source | Experimental Overview

Methodology: Long-term oral administration
studies in rodents. Protocol: Incorporate propyl
paraben into the diet of rats at various
concentrations for a substantial portion of their
lifespan. Regularly monitor health, conduct
histopathological examinations of tissues post-
mortem. [1] [2]

Methodology: In vitro assays. Protocol (Ames
test): Incubate propyl paraben with specific strains
of Salmonella typhimurium in the presence or
absence of a metabolic activation system. Count
the number of revertant colonies; a significant
increase indicates mutagenicity. [1] [2] [3]

Methodology: Human clinical patch testing.
Protocol: Apply patches containing propyl paraben
(typically at 5-15% concentration) to intact skin of
volunteers (for irritation) or to patients with
dermatitis (for sensitization) for 48 hours. Reactions
are assessed after patch removal. [1] [3]

Methodology: In vitro receptor binding and cell
proliferation assays. Protocol: 1. Receptor
Binding: Assess the ability of propyl paraben to
compete with radiolabeled estradiol for binding to
the human estrogen receptor (ERa/(3). 2. Cell
Proliferation: Measure the growth of human breast
cancer cells (e.g., MCF-7) exposed to propyl
paraben compared to a positive control (estradiol).

[3]

Propylparaben Metabolic Pathway
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The following diagram illustrates the primary metabolic fate of propylparaben in the body, based on the

described biochemical studies.
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Sulfuric Acid conjugates)
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in Urine

Click to download full resolution via product page

Key Safety Considerations for Professionals

e Form-Specific Data Gap: The safety data in these reviews pertains specifically to propyl paraben,
the ester form. Propylparaben sodium is the salt, which may have different solubility, bioavailability,
and potentially different pharmacokinetic and toxicological profiles. This is a critical consideration for
drug formulation.
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¢ Route of Exposure Matters: Dermal sensitization, while uncommon, is a recognized risk, particularly
when products are applied to compromised skin [1] [3]. This is highly relevant for topical drug and
cosmetic development.

¢ Margin of Safety (MOS): The Cosmetic Ingredient Review (CIR) Expert Panel calculated a significant
Margin of Safety for parabens in cosmetics. For adults using products with a single paraben (0.4%
concentration), the MOS was 1690, which is considered to support safety [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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